Cas no 5337-95-1 (2-methylpropane-1,3-dithiol)
2-methylpropane-1,3-dithiol structure
Product Name:2-methylpropane-1,3-dithiol
CAS No:5337-95-1
MF:C4H10S2
MW:122.252198696136
CID:1582050
PubChem ID:219476
Update Time:2025-04-21
2-methylpropane-1,3-dithiol Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpropane-1,3-dithiol
- AC1Q7GO1
- AG-K-60774
- 2-Methyl-1,3-propandithiol
- 2-Methyl-propan-dithiol-(1,3)
- AR-1E4159
- AC1L56T9
- NSC854
- 1,3-dimercapto-2-methylpropane
- 2-methyl-propane-1,3-dithiol
- CTK1H1883
- 2-Methyl-propan-1,3-dithiol
- 2-methyl-1,3-propanedithiol
- AC1Q7GO1; AG-K-60774; 2-Methyl-1,3-propandithiol; 2-Methyl-propan-dithiol-(1,3); AR-1E4159; AC1L56T9; NSC854; 1,3-dimercapto-2-methylpropane; 2-methyl-propane-1,3-dithiol; CTK1H1883; 2-Methyl-propan-1,3-dithiol; 2-methyl-1,3-propanedithiol; 2-METHYL-1,3-PROPANEDITHIOL;
- NSC-854
- NSC 854
- E8M8HCG28Z
- SCHEMBL4531861
- 1,3-Propanedithiol, 2-methyl-
- DTXSID60277099
- 5337-95-1
-
- Inchi: 1S/C4H10S2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
- InChI Key: TZROMDFHBOFGOZ-UHFFFAOYSA-N
- SMILES: SCC(C)CS
Computed Properties
- Exact Mass: 122.0225
- Monoisotopic Mass: 122.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 24.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 2Ų
Experimental Properties
- Density: 0.993
- Boiling Point: 181.6°C at 760 mmHg
- Flash Point: 63.9°C
- Refractive Index: 1.502
- PSA: 0
- LogP: 1.48210
2-methylpropane-1,3-dithiol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5337-95-1 (2-methylpropane-1,3-dithiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent